o-Anisidine

• CAS No.: 90-04-0
• Product Name: o-Anisidine
• Molecular Formula: C7H9NO; NH2C6H4OCH3; C7H9NO
• Molecular Weight: 123.15 g/mol
• IUPAC Name: 2-methoxyaniline
• Standard InChI: InChI=1S/C7H9NO/c1-9-7-5-3-2-4-6(7)8/h2-5H,8H2,1H3
• Standard InChIKey: VMPITZXILSNTON-UHFFFAOYSA-N
• Impurities: Possible impurities are (concentrations in brackets): aniline (< or = 0.4% w/w), o-chloranisol (< or = 0.2% w/w), o-chloraniline (< or = 0.4% w/w), water (< or = 0.1% w/w).
• SMILES: COC1=CC=CC=C1N
• Canonical SMILES: COC1=CC=CC=C1N
• Boiling Point: 437 °F at 760 mm Hg (NTP, 1992); 224.0 °C; 224 °C; 224-225 °C; 437°F
• Colorform: Yellowish liquid; becomes brownish on exposure to air; Reddish or yellowish colored oil; Colorless to pink liquid; Red to yellow, oily liquid [Note: A solid below 41 degrees F].
• Density: 1.0923 at 68 °F (NTP, 1992); 1.0923 g/cu cm at 20 °C; Density (at 20 °C): 1.09 g/cm³; Relative density of the vapour/air-mixture at 20 °C (air = 1): 1.0; 1.10
• Flash Point: 210 °F (NTP, 1992); 118 °C, 244 °F (open cup); 107 °C c.c.; (oc) 244°F
• Melting Point: 41 °F (NTP, 1992); 6.2 °C; 5 °C; 41°F
• Physical Description: O-anisidine appears as clear, yellowish to reddish or brown liquid with an amine (fishy) odor. (NTP, 1992); Liquid; RED-TO-YELLOW OILY LIQUID WITH CHARACTERISTIC ODOUR. TURNS BROWN ON EXPOSURE TO AIR.; Red or yellow, oily liquid with an amine-like odor. [Note: A solid below 41°F.]
• Description: O-anisidine appears as clear, yellowish to reddish or brown liquid with an amine (fishy) odor. (NTP, 1992); O-anisidine is a substituted aniline that is aniline in which the hydrogen ortho to the amino group has been replaced by a methoxy group. It is used as a chemical intermediate in the synthesis of azo pigments and dyes. It has a role as a reagent and a genotoxin. It is a monomethoxybenzene, a substituted aniline and a primary amino compound.; o-Anisidine is used in the manufacture of dyes. Workers in the dye industry may be occupationally exposed to it. Acute (short-term) exposure to o-anisidine results in skin irritation in humans. Workers exposed to o-anisidine by inhalation for 6 months developed headaches, vertigo, and effects on the blood. Animal studies have reported effects on the blood from chronic (long-term) dermal exposure to o- anisidine. No information is available on the reproductive, developmental, or carcinogenic effects of o- anisidine in humans. Animal studies have reported tumors of the urinary bladder from oral exposure to o- anisidine. EPA has not classified o-anisidine for carcinogenicity. The International Agency for Research on Cancer (IARC) has classified o-anisidine as a Group 2B, possible human carcinogen.
• Related CAS: 134-29-2 (hydrochloride)
• Shelf Life: Heat may contribute to instability.
• Solubility: less than 0.1 mg/mL at 66° F (NTP, 1992); 0.10 M; Miscible with ethanol, benzene, diethyl ether and acetone; Soluble in ethanol, ethyl ether, acetone, benzene; Soluble in dilute mineral acid, alcohol, and ether; insoluble in water; In water, 1.3X10+4 mg/L at 25 °C; Solubility in water, g/100ml at 20 °C: 1.5 (moderate); (77°F): 1%
• Synonyms: 1-Amino-2-methoxybenzene; 2-Aminoanisole; 2-Aminomethoxybenzene; 2-Methoxy-1-aminobenzene; 2-Methoxyaniline; 2-Methoxybenzenamine; 2-Methoxyphenylamine; NSC 3122; o-Aminoanisole; o-Aminomethoxybenzene; o-Methoxyaniline; o-Methoxyphenylamine
• Vapor Density: 4.25 (NTP, 1992) (Relative to Air); 4.25 (Air = 1); Relative vapor density (air = 1): 4.3
• Vapor Pressure: less than 0.1 mm Hg at 68 °F ; 1 mm Hg at 141.8° F (NTP, 1992); 0.08 mmHg; 8.0X10-2 mm Hg at 25 °C; Vapor pressure, kPa at 20 °C: 5; <0.1 mmHg
• PubChem Compound: 7000
• Last Modified: Nov 11 2021